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Compound of Interest

Compound Name: Icmt-IN-37

Cat. No.: B12374271 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Isoprenylcysteine carboxyl methyltransferase (ICMT) is an integral membrane protein located

in the endoplasmic reticulum. It catalyzes the final step in the post-translational modification of

CAAX-box containing proteins, such as those in the Ras superfamily of small GTPases.[1][2]

This methylation is crucial for the proper subcellular localization and function of these proteins.

[3] Inhibition of ICMT has emerged as a promising therapeutic strategy, particularly in the

context of cancers driven by Ras mutations.[4] Western blotting is a fundamental technique to

assess the efficacy of ICMT inhibitors by examining the expression levels of ICMT itself and the

activation status of its downstream signaling pathways.

Signaling Pathway Involving ICMT
ICMT plays a critical role in cellular signaling by enabling the function of key regulatory

proteins. The most well-characterized substrates of ICMT are Ras proteins. Following

farnesylation and proteolytic cleavage, ICMT-mediated methylation of Ras is essential for its

proper membrane association and subsequent activation of downstream effector pathways,

including the MAPK/ERK and PI3K/AKT cascades, which regulate cell proliferation, survival,

and differentiation.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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